Cas no 2168494-99-1 (2-bromoethyl 1,2,3-thiadiazole-5-carboxylate)

• Product Name: 2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
• CAS No: 2168494-99-1
• MF: C₅H₅BrN₂O₂S
• MW: 237.074398756027
• CID: 5897599
• PubChem ID: 164663851
• Update Time: 2024-01-01

2-bromoethyl 1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
• 2168494-99-1
• EN300-1572561

• Inchi： 1S/C5H5BrN2O2S/c6-1-2-10-5(9)4-3-7-8-11-4/h3H,1-2H2
• InChI Key： YOHMCMOKCQKMFS-UHFFFAOYSA-N
• SMILES： BrCCOC(C1=CN=NS1)=O

Computed Properties

• Exact Mass: 235.92551g/mol
• Monoisotopic Mass: 235.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3Ų